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Compound of Interest

Compound Name:

7-Methyl-1,7-

diazaspiro[3.5]nonane

dihydrochloride

CAS No.: 1221723-89-2

Cat. No.: B1421450

Get Quote

Executive Summary & Structural Logic
7-Methyl-1,7-diazaspiro[3.5]nonane represents a class of "3D-scaffolds" designed to replace

flat heterocycles (like piperazines) in medicinal chemistry. Unlike its more common isomer (2,7-

diazaspiro[3.5]nonane), the 1,7-isomer features a nitrogen atom directly adjacent to the spiro-

quaternary carbon. This unique topology alters the vector orientation of substituents and

modifies the electronic environment of the amine, offering a distinct IP space and

physicochemical profile.

Structural Comparison: The "Spiro-Shift"
The critical distinction lies in the azetidine (4-membered) ring.

1,7-Isomer (Target): Nitrogen is at position 1 (adjacent to spiro center).

2,7-Isomer (Alternative): Nitrogen is at position 2 (opposite spiro center).
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Figure 1: Structural relationship between the 1,7-diazaspiro target and common medicinal

chemistry alternatives.

Spectroscopic Characterization Strategy
Characterizing the 1,7-isomer requires distinguishing it from the 2,7-isomer, primarily using

NMR to verify the connectivity of the azetidine nitrogen to the quaternary center.

A. Nuclear Magnetic Resonance (NMR)
The proximity of the azetidine nitrogen (N1) to the spiro carbon (C4) creates a diagnostic

"deshielding-shielding" pattern distinct from the 2,7-isomer.
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Feature 1,7-Diazaspiro[3.5] (Target)
2,7-Diazaspiro[3.5]
(Alternative)

Azetidine CH₂ (¹H)

Distinct Multiplets: The CH₂

adjacent to N (H2) and the

CH₂ adjacent to C-spiro (H3)

appear as separate multiplets

due to different electronic

environments.

Simplified Signal: The four

protons (H1/H3) are chemically

equivalent (or nearly so) and

appear as a singlet or tight

multiplet.

Spiro Carbon (¹³C)

Downfield Shift (~40-50 ppm):

The spiro carbon is

to the N1 nitrogen, causing

inductive deshielding.

Upfield Shift (~30-35 ppm):

The spiro carbon is

to the N2 nitrogen, resulting in

less deshielding.

HMBC Correlation
Strong 2-bond coupling: N1-H

C-Spiro.

No 2-bond coupling: N2-H is

too far from C-Spiro.

Experimental Protocol: 2D-Validation Workflow
To unequivocally confirm the 1,7-structure, follow this self-validating NMR workflow:

Sample Prep: Dissolve 5-10 mg in CDCl₃ (neutral) or DMSO-d₆ (if salt form). Note: CDCl₃ is

preferred for resolution of azetidine ring puckering.

¹H-NMR (400/600 MHz): Integrate the methyl singlet (3H, ~2.2 ppm) as the internal standard.

Look for the azetidine protons:

H-2 (N-CH₂): Expect triplet/multiplet ~3.2–3.5 ppm.

H-3 (C-CH₂): Expect triplet/multiplet ~2.0–2.4 ppm.

¹³C-DEPT135: Identify the quaternary spiro carbon (non-inverted signal).

HMBC (Heteronuclear Multiple Bond Correlation):

Target the correlation between the Azetidine N-H (if secondary amine is free) or H-2

protons and the Spiro Carbon.
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Validation: If H-2 correlates strongly to the Spiro C, the N is at position 1.

B. Mass Spectrometry (MS)
The fragmentation pattern under ESI (Electrospray Ionization) provides structural fingerprints.

Parent Ion:

Da (Calculated for C₈H₁₆N₂).

Fragmentation Pathway:

Ring Opening: The strained azetidine ring is prone to opening. High collision energy often

yields a loss of C₂H₄N fragments (42 Da) or ethylene (28 Da) depending on the charge

localization.

Diagnostic Loss: Loss of the methyl-piperidine fragment (

~98) leaves the azetidine residue.

C. Infrared Spectroscopy (IR)[1]
Ring Strain: The azetidine ring exhibits a characteristic C-H stretching vibration shift and a

ring deformation band around 910–920 cm⁻¹.

N-H Stretch: If the N1 position is unsubstituted, a weak, broad band at 3300–3400 cm⁻¹

confirms the secondary amine.

Comparative Performance Guide
For drug development professionals, the choice between 1,7-spiro, 2,7-spiro, and piperazine is

driven by physicochemical properties (LogD, pKa) and vector topology.

Performance Matrix

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1421450?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Metric
7-Methyl-1,7-
diazaspiro

7-Methyl-2,7-
diazaspiro

N-Methyl
Piperazine

Topology

L-Shaped / Kinked:

Substituents on N1

and N7 exit at ~90°

angles relative to the

spiro core.

Linear: Substituents

on N2 and N7 exit at

~180° (linear axis),

mimicking piperazine.

Linear / Planar:

Classic linear vector.

Basicity (pKa)

Lower (~9.5): Steric

crowding at the spiro

center adjacent to N1

lowers basicity slightly

compared to distal

amines.

Higher (~10.5): N2 is

less hindered and

behaves like a typical

secondary amine.

Moderate (~9.0):

Electronic effects of

the second nitrogen

lower pKa.

Metabolic Stability

High: Quaternary

center blocks

metabolic oxidation at

the

-position of the

piperidine ring.

High: Similar blockage

of metabolism.

Low/Moderate: Prone

to N-dealkylation and

ring oxidation.

Fsp³ Score

1.0 (Maximal): Fully

saturated. Improves

solubility.

1.0 (Maximal): Fully

saturated.

0.5: Contains sp²

character if

aromatic/amide

coupled.

Decision Framework: When to use the 1,7-Isomer?
Use 7-Methyl-1,7-diazaspiro[3.5]nonane when:

Vector Screening: You need to explore "off-axis" chemical space. If a linear piperazine linker

is inactive, the 1,7-spiro "kink" can reorient the warhead into a new binding pocket [1].

Solubility Issues: Replacing a flat aromatic ring with this spiro-system dramatically lowers

LogD and increases aqueous solubility (LLE improvement) [2].
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IP Generation: The 1,7-scaffold is less explored than the 2,7-variant, offering cleaner

intellectual property landscape for novel series.

Synthesis & Purity Assessment Protocol
To ensure reproducible biological data, the purity of the spirocycle must be strictly controlled,

particularly regarding regioisomeric impurities (1,7 vs 2,7).

Synthesis Overview (Reductive Amination Route)
Starting Material: 1-Boc-3-formyl-azetidine or equivalent spiro-ketone precursors.

Cyclization: Formation of the piperidine ring via double Michael addition or reductive

cyclization.

Methylation: Reductive amination of the piperidine nitrogen with Formaldehyde/Formic acid

(Eschweiler-Clarke).

QC Protocol for Release
HPLC Method:

Column: C18 Reverse Phase (e.g., XBridge C18).

Mobile Phase: 0.1% NH₄OH in Water/Acetonitrile (High pH is crucial for peak shape of

diamines).

Gradient: 5% to 95% ACN over 8 mins.

Acceptance Criteria:

Purity > 95% (UV 210 nm).

Regioisomer content < 1% (Verified by ¹H-NMR integration of characteristic multiplets).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.

Contact
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Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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